(Z)-ethyl 2-(2-(2-(2,3,6-trichlorobenzylidene)hydrazinyl)thiazol-4-yl)acetate

• Molecular Formula: C14H12Cl3N3O2S
• Molecular Weight: 392.7 g/mol
• IUPAC Name: ethyl 2-[2-[(2Z)-2-[(2,3,6-trichlorophenyl)methylidene]hydrazinyl]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C14H12Cl3N3O2S/c1-2-22-12(21)5-8-7-23-14(19-8)20-18-6-9-10(15)3-4-11(16)13(9)17/h3-4,6-7H,2,5H2,1H3,(H,19,20)/b18-6-
• InChI Key: AFRIDKKHEOCYMP-FXBPXSCXSA-N
• Isomeric SMILES: CCOC(=O)CC1=CSC(=N1)N/N=C\C2=C(C=CC(=C2Cl)Cl)Cl
• SMILES: CCOC(=O)CC1=CSC(=N1)NN=CC2=C(C=CC(=C2Cl)Cl)Cl

Description

(Z)-ethyl 2-(2-(2-(2,3,6-trichlorobenzylidene)hydrazinyl)thiazol-4-yl)acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as ethyl 2-(2-(2-(2,3,6-trichlorobenzylidene)hydrazinyl)thiazol-4-yl)acetate or TCBH.

Mechanism of Action

The mechanism of action of (Z)-ethyl 2-(2-(2-(2,3,6-trichlorobenzylidene)hydrazinyl)thiazol-4-yl)acetate is not fully understood. However, it has been suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been proposed that (Z)-ethyl 2-(2-(2-(2,3,6-trichlorobenzylidene)hydrazinyl)thiazol-4-yl)acetate may inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation.
Biochemical and Physiological Effects:
Studies have shown that (Z)-ethyl 2-(2-(2-(2,3,6-trichlorobenzylidene)hydrazinyl)thiazol-4-yl)acetate may have biochemical and physiological effects on the body. It has been found to reduce the levels of reactive oxygen species (ROS) and malondialdehyde (MDA) in the liver and kidney tissues of rats. This compound has also been shown to increase the levels of superoxide dismutase (SOD) and glutathione peroxidase (GPx) in these tissues.

Advantages and Limitations for Lab Experiments

One advantage of using (Z)-ethyl 2-(2-(2-(2,3,6-trichlorobenzylidene)hydrazinyl)thiazol-4-yl)acetate in lab experiments is its potential anti-tumor, anti-inflammatory, and anti-bacterial properties. This compound may be useful in the development of new drugs for the treatment of cancer, inflammation, and bacterial infections. However, one limitation of using (Z)-ethyl 2-(2-(2-(2,3,6-trichlorobenzylidene)hydrazinyl)thiazol-4-yl)acetate in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for the research on (Z)-ethyl 2-(2-(2-(2,3,6-trichlorobenzylidene)hydrazinyl)thiazol-4-yl)acetate. One direction is to investigate its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders. Another direction is to study the mechanism of action of this compound in more detail. Further studies are also needed to determine the safe dosage and potential side effects of (Z)-ethyl 2-(2-(2-(2,3,6-trichlorobenzylidene)hydrazinyl)thiazol-4-yl)acetate.

Synthesis Methods

The synthesis of (Z)-ethyl 2-(2-(2-(2,3,6-trichlorobenzylidene)hydrazinyl)thiazol-4-yl)acetate involves the reaction of ethyl 4-amino-2-(2,3,6-trichlorophenyl)thiazole-5-carboxylate with hydrazine hydrate and then with acetic anhydride. The reaction results in the formation of (Z)-ethyl 2-(2-(2-(2,3,6-trichlorobenzylidene)hydrazinyl)thiazol-4-yl)acetate.

Scientific Research Applications

(Z)-ethyl 2-(2-(2-(2,3,6-trichlorobenzylidene)hydrazinyl)thiazol-4-yl)acetate has been extensively researched for its potential applications in various fields. It has been studied for its anti-tumor, anti-inflammatory, and anti-bacterial properties. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.